N-PROPYLBENZENE
N-PROPYLBENZENE
Propylbenzene, also known as 1-phenylpropane or isocumene, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. Propylbenzene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Propylbenzene has been primarily detected in feces. Within the cell, propylbenzene is primarily located in the membrane (predicted from logP). Propylbenzene exists in all eukaryotes, ranging from yeast to humans. Propylbenzene can be converted into 1-phenyl-1, 2-propanedione.
Propylbenzene is an alkylbenzene that is benzene having one of its aromatic hydrogens substituted by a propyl group.
N-propyl benzene appears as a clear colorless liquid. Insoluble in water and less dense than water. Flash point 86°F. Mildly toxic by ingestion and inhalation. Used to make other chemicals.
Propylbenzene is an alkylbenzene that is benzene having one of its aromatic hydrogens substituted by a propyl group.
N-propyl benzene appears as a clear colorless liquid. Insoluble in water and less dense than water. Flash point 86°F. Mildly toxic by ingestion and inhalation. Used to make other chemicals.
Brand Name:
Vulcanchem
CAS No.:
103-65-1
VCID:
VC0089791
InChI:
InChI=1S/C9H12/c1-2-6-9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3
SMILES:
CCCC1=CC=CC=C1
Molecular Formula:
C9H12
Molecular Weight:
120.19 g/mol
N-PROPYLBENZENE
CAS No.: 103-65-1
Main Products
VCID: VC0089791
Molecular Formula: C9H12
Molecular Weight: 120.19 g/mol
| CAS No. | 103-65-1 |
|---|---|
| Product Name | N-PROPYLBENZENE |
| Molecular Formula | C9H12 |
| Molecular Weight | 120.19 g/mol |
| IUPAC Name | propylbenzene |
| Standard InChI | InChI=1S/C9H12/c1-2-6-9-7-4-3-5-8-9/h3-5,7-8H,2,6H2,1H3 |
| Standard InChIKey | ODLMAHJVESYWTB-UHFFFAOYSA-N |
| SMILES | CCCC1=CC=CC=C1 |
| Canonical SMILES | CCCC1=CC=CC=C1 |
| Boiling Point | 318.2 °F at 760 mm Hg (USCG, 1999) 159.2 °C |
| Colorform | Colorless liquid Liquid |
| Density | 0.862 (USCG, 1999) Specific gravity: 0.8620 @ 20 °C/4 °C |
| Flash Point | 118 °F (USCG, 1999) 86 °F (closed cup) |
| Melting Point | -146.2 °F (USCG, 1999) -99.5 °C |
| Physical Description | N-propyl benzene appears as a clear colorless liquid. Insoluble in water and less dense than water. Flash point 86°F. Mildly toxic by ingestion and inhalation. Used to make other chemicals. Liquid |
| Description | Propylbenzene, also known as 1-phenylpropane or isocumene, belongs to the class of organic compounds known as phenylpropanes. These are organic compounds containing a phenylpropane moiety. Propylbenzene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Propylbenzene has been primarily detected in feces. Within the cell, propylbenzene is primarily located in the membrane (predicted from logP). Propylbenzene exists in all eukaryotes, ranging from yeast to humans. Propylbenzene can be converted into 1-phenyl-1, 2-propanedione. Propylbenzene is an alkylbenzene that is benzene having one of its aromatic hydrogens substituted by a propyl group. N-propyl benzene appears as a clear colorless liquid. Insoluble in water and less dense than water. Flash point 86°F. Mildly toxic by ingestion and inhalation. Used to make other chemicals. |
| Solubility | 4.34e-04 M Very slightly sol in water (0.06 g/l); sol in alcohol, ether Miscible in ethanol, ethyl ether, and acetone Water solubility of 23.4 mg/l at 25 °C. |
| Synonyms | n-propylbenzene n-propylbenzene ion (1+) propylbenzene |
| Vapor Density | 4.14 (Air= 1) |
| Vapor Pressure | 7.52 mm Hg (USCG, 1999) 3.42 mmHg 3.42 mm Hg @ 25 °C |
| PubChem Compound | 7668 |
| Last Modified | Nov 11 2021 |
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